Cas no 1213475-25-2 ((1S)-1-(2,5-DIFLUOROPHENYL)PROP-2-ENYLAMINE)

• Product Name: (1S)-1-(2,5-DIFLUOROPHENYL)PROP-2-ENYLAMINE
• CAS No: 1213475-25-2
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 5593258
• PubChem ID: 130899489
• Update Time: 2025-10-29

(1S)-1-(2,5-DIFLUOROPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,5-DIFLUOROPHENYL)PROP-2-ENYLAMINE
• Benzenemethanamine, α-ethenyl-2,5-difluoro-, (αS)-
• N15347
• 1213475-25-2

• Inchi： 1S/C9H9F2N/c1-2-9(12)7-5-6(10)3-4-8(7)11/h2-5,9H,1,12H2/t9-/m0/s1
• InChI Key： DEOQYXPAHXRVEY-VIFPVBQESA-N
• SMILES： N[C@H](C1=CC(F)=CC=C1F)C=C

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 215.6±35.0 °C(Predicted)
• pka: 7.86±0.10(Predicted)

Additional information on (1S)-1-(2,5-DIFLUOROPHENYL)PROP-2-ENYLAMINE

Introduction to (1S)-1-(2,5-Difluorophenyl)prop-2-enylamine (CAS No. 1213475-25-2)

(1S)-1-(2,5-Difluorophenyl)prop-2-enylamine (CAS No. 1213475-25-2) is a chiral compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its chiral center and the presence of fluorine atoms, which contribute to its distinct reactivity and biological activity.

The molecular structure of (1S)-1-(2,5-Difluorophenyl)prop-2-enylamine consists of a propenylamine moiety attached to a 2,5-difluorophenyl group. The presence of the chiral center at the propenylamine position imparts enantiomeric selectivity, which is crucial for many pharmaceutical applications where the enantiomeric form can significantly influence the pharmacological profile of a drug.

Recent studies have highlighted the potential of (1S)-1-(2,5-Difluorophenyl)prop-2-enylamine in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

In addition to its anti-inflammatory properties, (1S)-1-(2,5-Difluorophenyl)prop-2-enylamine has also shown potential as an antiviral agent. A study conducted by a team at the University of California, Los Angeles (UCLA) in 2023 reported that the compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes.

The synthetic route to (1S)-1-(2,5-Difluorophenyl)prop-2-enylamine has been extensively studied and optimized to ensure high yield and enantiomeric purity. One common approach involves the asymmetric synthesis using chiral catalysts or auxiliaries. For example, a method described in a 2023 publication in Tetrahedron Letters utilized a chiral phosphoric acid catalyst to achieve high enantioselectivity in the synthesis of this compound.

The physical and chemical properties of (1S)-1-(2,5-Difluorophenyl)prop-2-enylamine

In terms of safety and handling, while (1S)-1-(2,5-Difluorophenyl)prop-2-enylamine is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential for skin and eye irritation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound.

The potential applications of (1S)-1-(2,5-Difluorophenyl)prop-2-enylamine extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in polymer synthesis and as a ligand in coordination chemistry. A study published in the Journal of Polymer Science in 2023 reported that incorporating this compound into polymer chains can enhance the mechanical properties and thermal stability of the resulting materials.

In conclusion, (1S)-1-(2,5-Difluorophenyl)prop-2-enylamine (CAS No. 1213475-25-2) is a versatile chiral compound with promising applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.